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Compound of Interest

Compound Name: 3-Buten-1-amine

Cat. No.: B1219720 Get Quote

An In-depth Technical Guide to 3-Buten-1-amine: CAS Number and Safety Information

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Buten-1-amine, also known as homoallylamine, is a versatile primary aliphatic amine used in

various organic syntheses and research applications. Its unique structure, containing both a

primary amine and a terminal alkene, makes it a valuable building block for the synthesis of

more complex molecules. This guide provides comprehensive technical information on its CAS

number, chemical properties, and detailed safety protocols essential for researchers and

professionals in drug development and other scientific fields.

Chemical Identification and Properties
CAS Number: 2524-49-4[1][2][3][4]

Synonyms: 1-Amino-3-butene, Homoallylamine[5]

Molecular Formula: C₄H₉N[1][2][6]

Molecular Weight: 71.12 g/mol [1][2][6]

Physical and Chemical Properties
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The physical and chemical properties of 3-Buten-1-amine are summarized in the table below.

Property Value Source

Boiling Point 74-77°C [7]

Flash Point -5°C (23°F) [2]

Density 0.777 g/cm³ [2][7]

Vapor Pressure 78.5 mmHg at 25°C [7]

Solubility Miscible with water [1][2][7]

Appearance Liquid N/A

pKa 9.96 ± 0.10 (Predicted) [7]

Safety Information
3-Buten-1-amine is classified as a hazardous chemical and requires strict safety precautions

during handling and storage.

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following classification for 3-Buten-1-amine:

Hazard Class Category

Flammable Liquids 2

Skin Corrosion/Irritation 1B

Serious Eye Damage/Eye Irritation 1

Specific target organ toxicity (single exposure) 3 (Respiratory system)

Source:[5][6]

Signal Word:Danger[5][6]
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GHS Pictograms:

alt text

alt text

alt text

Hazard and Precautionary Statements
A summary of the GHS hazard (H) and precautionary (P) statements is provided below.
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Type Code Statement

Hazard H225
Highly flammable liquid and

vapor.[2][5][6]

H314
Causes severe skin burns and

eye damage.[2][5][6]

H318
Causes serious eye damage.

[2][6]

H335
May cause respiratory

irritation.[5]

Precautionary P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[2][5][6]

P233
Keep container tightly closed.

[2][6]

P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.[2][5][6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[5][6]

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[2][6]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[2][6]

P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
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present and easy to do.

Continue rinsing.[2]

P310

Immediately call a POISON

CENTER or doctor/physician.

[2]

P403+P235
Store in a well-ventilated

place. Keep cool.[6]

P501

Dispose of contents/container

to an approved waste disposal

plant.[2][6]

Transportation Information
Regulation Information

UN Number UN2733[2][5]

Proper Shipping Name
AMINES, FLAMMABLE, CORROSIVE, N.O.S.

[3][5]

Transport Hazard Class 3[2][5]

Subsidiary Hazard Class 8[5]

Packing Group II[2][5]

Experimental Protocols: Safe Handling and
Emergency Procedures
The following protocols are derived from safety data sheets and are intended to provide

guidance for the safe handling and use of 3-Buten-1-amine in a laboratory setting.

Protocol 1: Personal Protective Equipment (PPE)
This protocol outlines the minimum PPE required when handling 3-Buten-1-amine.

Objective: To prevent skin, eye, and respiratory exposure.
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Materials:

Chemical-resistant gloves (e.g., nitrile, neoprene)

Safety goggles with side-shields or a face shield

Flame-retardant laboratory coat

Closed-toe shoes

A properly fitted respirator with an organic vapor cartridge may be required for work with

larger quantities or in poorly ventilated areas.

Procedure:

Before handling 3-Buten-1-amine, inspect all PPE for damage.

Don the laboratory coat, ensuring it is fully buttoned.

Put on safety goggles or a face shield.

Wear chemical-resistant gloves. Ensure gloves are of the correct material and thickness for

the duration of the task.

If there is a risk of inhalation, use a respirator in accordance with your institution's safety

guidelines.

Protocol 2: Safe Handling and Storage
This protocol describes the procedures for safely handling and storing 3-Buten-1-amine.

Objective: To minimize the risk of fire, explosion, and exposure.

Procedure:

All work with 3-Buten-1-amine should be conducted in a well-ventilated chemical fume

hood.[5]

Ensure an eyewash station and safety shower are readily accessible.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1219720?utm_src=pdf-body
https://www.benchchem.com/product/b1219720?utm_src=pdf-body
https://www.benchchem.com/product/b1219720?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL2015703&productDescription=3-BUTEN-1-AMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2015703&productDescription=3-BUTEN-1-AMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ground and bond containers when transferring material to prevent static discharge.[5]

Use only non-sparking tools.[5]

Keep away from open flames, hot surfaces, and sources of ignition.[5]

Store in a tightly closed container in a cool, dry, and well-ventilated area designated for

flammable liquids.[5]

Store under an inert atmosphere (e.g., nitrogen) as the material is air sensitive.[2][5]

Incompatible materials to avoid include oxidizing agents and carbon dioxide.[5]

Protocol 3: Accidental Release Measures
This protocol provides steps to take in the event of a spill.

Objective: To safely contain and clean up a spill of 3-Buten-1-amine.

Procedure:

Evacuate all non-essential personnel from the spill area.

Remove all sources of ignition.[5]

Ventilate the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or earth). Do not use combustible materials.

Collect the absorbed material into a suitable, labeled, and closed container for disposal.[5]

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Dispose of the waste in accordance with local, state, and federal regulations.

Protocol 4: First-Aid Measures
This protocol details the immediate first-aid steps to be taken in case of exposure.
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Objective: To provide immediate care after exposure to 3-Buten-1-amine.

Procedure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[5]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[5]

Visualizations
GHS Hazard Pathway
The following diagram illustrates the primary hazards associated with 3-Buten-1-amine.
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Caption: GHS Hazards of 3-Buten-1-amine

Spill Response Workflow
This diagram outlines the logical workflow for responding to a spill of 3-Buten-1-amine.
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Spill Occurs
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Caption: 3-Buten-1-amine Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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